Cas no 118409-58-8 (Tyrphostin 25)

Tyrphostin 25 (AG 82) is a selective and potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. As a member of the tyrphostin family, it competitively binds to the ATP-binding site of EGFR, effectively blocking its autophosphorylation and downstream signaling pathways. This compound exhibits high specificity for EGFR over other related kinases, making it a valuable tool for studying EGFR-mediated cellular processes. Tyrphostin 25 has been widely utilized in research to investigate the role of EGFR in cell proliferation, differentiation, and oncogenesis. Its well-characterized mechanism of action and consistent inhibitory activity contribute to its reliability in both in vitro and in vivo studies. The compound is particularly useful for elucidating the molecular basis of EGFR-dependent signaling cascades.
Tyrphostin 25 structure
Tyrphostin 25 structure
Product Name:Tyrphostin 25
CAS No:118409-58-8
MF:C10H6N2O3
MW:202.16624212265
CID:202926
PubChem ID:2061
Update Time:2025-07-02

Tyrphostin 25 Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-[(3,4,5-trihydroxyphenyl)methylene]-
    • Tyrphostin 25
    • AG-82
    • TYRPHOSTIN A25
    • (3,4,5-Trihydroxybenzylidene)malononitrile
    • TYROPHOSTIN A25
    • tyrphostin A-25
    • AG 82
    • RG-50875
    • TYRPHOSTIN AG 82
    • TYRPHOSTIN RG 50875
    • RARECHEM AL BX 0070
    • [3,4,5-TRIHYDROXYBENZYLIDENE]MALONONITRILE
    • TYRPHOSTIN A25 99+%
    • Lopac-T-7290
    • Propanedinitrile, ((3,4,5-trihydroxyphenyl)methylene)-
    • C878BF87UY
    • CCG-100616
    • Propanedinitrile, 2-[(3,4,5-trihydroxyphenyl)methylene]-
    • NCGC00094443-01
    • 2-(3,4,5-Trihydroxybenzylidine)malononitrile
    • SR-01000076172-1
    • NSC 676484
    • CAS-118409-58-8
    • NCGC00094443-02
    • FT-0675717
    • SR-01000076172
    • NSC676484
    • AKOS040744891
    • 118409-58-8
    • Tox21_110288
    • BMK1-B12
    • MFCD00133900
    • 2-[(3,4,5-trihydroxyphenyl)methylidene]propanedinitrile
    • DTXCID2025216
    • NCGC00094443-03
    • HY-101958
    • T 7290
    • AG 82 - CAS 118409-58-8
    • J-003745
    • DTXSID4045216
    • ((3,4,5-Trihydroxyphenyl)methylene)propanedinitrile
    • BiomolKI2_000022
    • benzylidenemalononitrile (BMN) deriv. 25
    • NSC-676484
    • Tyrphostin A 25
    • CHEBI:92063
    • 2-(3,4,5-Trihydroxybenzylidene)malononitrile
    • BiomolKI_000012
    • NCGC00016046-03
    • EU-0101190
    • NCGC00016046-01
    • Tyrphostin-25
    • (4,5-Trihydroxybenzylidene)malononitrile
    • BRD-K03670461-001-03-8
    • CS-0022227
    • Q27163858
    • (3,4,5-Trihydroxybenzylidene)-malononitrile
    • AG 82; RG50875; RG-50875;RG 50875;Tyrphostin A 25; Tyrphostin AG 82
    • SCHEMBL239879
    • CHEMBL310798
    • NCGC00016046-04
    • HSCI1_000114
    • alpha-Cyano-(3,4,5-trihydroxy)cinnamonitrile
    • BDBM4341
    • NCGC00016046-05
    • NCGC00016046-02
    • 2-[(3,4,5-trihydroxyphenyl)methylene]propanedinitrile
    • Lopac0_001190
    • TYRPHOSTINA25
    • TS-08179
    • DA-69079
    • SDCCGSBI-0051157.P002
    • MDL: MFCD00133900
    • Inchi: 1S/C10H6N2O3/c11-4-7(5-12)1-6-2-8(13)10(15)9(14)3-6/h1-3,13-15H
    • InChI Key: YZOFLYUAQDJWKV-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C=C(/C=C(\C#N)/C#N)C=1)O)O

Computed Properties

  • Exact Mass: 202.03800
  • Monoisotopic Mass: 202.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 16
  • XLogP3: 0.9
  • Topological Polar Surface Area: 108A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.569
  • Melting Point: ~220°C dec.
  • Boiling Point: 500.8 °C at 760 mmHg
  • Flash Point: 256.7 °C
  • Refractive Index: 1.742
  • Solubility: DMSO: >50 mg/mL, clear, yellow to orange
  • Stability/Shelf Life: Light Sensitive
  • PSA: 108.27000
  • LogP: 1.23396
  • Solubility: Dimethyl sulfoxide

Tyrphostin 25 Security Information

  • WGK Germany:3
  • Storage Condition:2-8°C

Tyrphostin 25 Pricemore >>

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Tyrphostin 25 Production Method

Tyrphostin 25 Related Literature

Additional information on Tyrphostin 25

Tyrphostin 25: A Comprehensive Overview of CAS No. 118409-58-8 in Modern Research

Tyrphostin 25, identified by its Chemical Abstracts Service (CAS) number 118409-58-8, represents a significant compound in the realm of biochemical and pharmaceutical research. This compound has garnered considerable attention due to its unique molecular structure and multifaceted applications in studying cellular signaling pathways. The investigation of Tyrphostin 25 has provided invaluable insights into the mechanisms governing various biological processes, making it a cornerstone in experimental biology and drug development.

The molecular framework of CAS No. 118409-58-8 is characterized by its precise arrangement of functional groups, which contribute to its potent interaction with specific targets within cells. These interactions are pivotal in modulating the activity of key enzymes and receptors involved in critical physiological functions. The compound's ability to selectively inhibit certain pathways has made it a valuable tool for researchers aiming to elucidate the complexities of cellular communication.

In recent years, advancements in biochemical techniques have allowed for a deeper exploration of the pharmacological properties of Tyrphostin 25. Studies have demonstrated its efficacy in disrupting aberrant signaling cascades associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's role as an inhibitor has been particularly highlighted in the context of tyrosine kinase activity, which is often dysregulated in pathological conditions.

One of the most compelling aspects of Tyrphostin 25 is its versatility in research applications. It serves as a critical reagent in high-throughput screening assays, enabling the identification of novel therapeutic targets. Additionally, its use in cell-based assays has facilitated the development of predictive models for drug efficacy and toxicity. These applications underscore the importance of CAS No. 118409-58-8 as a cornerstone in translational research.

The synthesis and characterization of Tyrphostin 25 have been refined through meticulous chemical methodologies, ensuring high purity and consistency for experimental reproducibility. The compound's stability under various conditions has further enhanced its utility in long-term studies. Researchers have leveraged these attributes to conduct comprehensive mechanistic studies, shedding light on the intricate dynamics of cellular processes.

Emerging research indicates that Tyrphostin 25 may have broader implications beyond traditional pharmacological applications. Its ability to modulate cellular responses has opened new avenues for investigating aging-related pathways and stress responses. These findings suggest that CAS No. 118409-58-8 could play a pivotal role in developing interventions for age-related decline.

The integration of computational modeling with experimental data has further enhanced our understanding of how Tyrphostin 25 interacts with biological targets. These interdisciplinary approaches have not only accelerated the discovery process but also provided novel insights into the compound's mode of action. Such advancements are crucial for optimizing therapeutic strategies and improving patient outcomes.

In conclusion, Tyrphostin 25, as represented by CAS No. 118409-58-8, stands as a testament to the progress achieved in biochemical research. Its multifaceted applications and potential therapeutic benefits make it an indispensable tool for scientists exploring the frontiers of cellular biology and medicine. As research continues to evolve, the significance of this compound is expected to grow, driving further innovation and discovery.

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